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Compound of Interest

Compound Name: AF 594 azide

Cat. No.: B15555211

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the photostability and core applications of AF 594 azide,

a bright, red-fluorescent probe widely utilized in biological research. Renowned for its high

fluorescence quantum yield and robust photostability, AF 594 azide has become an

indispensable tool for the precise labeling and visualization of biomolecules within complex

cellular environments. This document provides a comprehensive overview of its spectral

properties, quantitative photostability data, detailed experimental protocols for its use in click

chemistry, and a workflow for cellular labeling.

Core Properties of AF 594 Azide
AF 594 azide is a water-soluble, pH-insensitive fluorophore belonging to the Alexa Fluor family.

[1][2] Its azide functional group allows for its covalent attachment to alkyne-modified

biomolecules through a highly efficient and bioorthogonal click reaction.[3]

Spectral Characteristics
The spectral properties of AF 594 make it compatible with common laser lines and filter sets in

fluorescence microscopy and flow cytometry.
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Property Value

Excitation Maximum 590 nm[4][5][6]

Emission Maximum 617 nm[4][5][6]

Extinction Coefficient > 80,000 cm⁻¹M⁻¹[3]

Fluorescence Quantum Yield 0.66[4][7][8]

Photostability
AF 594 is recognized for its superior photostability compared to other spectrally similar dyes,

allowing for extended imaging periods with minimal signal loss.[3][9] While a specific

photobleaching quantum yield for the azide derivative is not widely reported, comparative

studies of the parent Alexa Fluor 594 dye demonstrate its resistance to photobleaching under

repetitive scanning conditions. In a comparative analysis with other common fluorophores,

Alexa Fluor 594 exhibited greater photostability than Cy3 and Alexa 488, with only Cy5

showing slightly higher resistance to photobleaching over numerous scans.[10] This inherent

robustness makes it an excellent choice for time-lapse imaging and experiments requiring high-

intensity illumination.[11][12][13]

Experimental Protocols
The primary application of AF 594 azide is its use in click chemistry for the specific labeling of

biomolecules. The following protocol details the copper-catalyzed azide-alkyne cycloaddition

(CuAAC) reaction for labeling proteins in a cell lysate.

Protocol: Copper-Catalyzed Click Chemistry (CuAAC)
Labeling of Cell Lysate
Objective: To fluorescently label alkyne-modified proteins in a cell lysate with AF 594 azide.

Materials:

Cell lysate containing alkyne-modified proteins (1-5 mg/mL)

AF 594 azide
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Phosphate-Buffered Saline (PBS)

Dimethyl sulfoxide (DMSO) or water for dissolving the azide

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) solution (100 mM)

Copper(II) sulfate (CuSO₄) solution (20 mM)

Sodium ascorbate solution (300 mM, freshly prepared)

1.5 mL microfuge tubes

Procedure:

Prepare the Reaction Mixture: In a 1.5 mL microfuge tube, combine the following reagents in

order:

50 µL of protein lysate

90 µL of PBS buffer

20 µL of 2.5 mM AF 594 azide solution (dissolved in DMSO or water)

Add THPTA Ligand: Add 10 µL of 100 mM THPTA solution to the mixture. Vortex briefly to

ensure thorough mixing. The THPTA ligand stabilizes the Cu(I) catalyst.[14]

Add Copper Catalyst: Add 10 µL of 20 mM CuSO₄ solution and vortex briefly.

Initiate the Click Reaction: Add 10 µL of freshly prepared 300 mM sodium ascorbate solution

to initiate the cycloaddition reaction.[14] Vortex the tube briefly.

Incubation: Protect the reaction from light and incubate for 30 minutes at room temperature.

Downstream Processing: The AF 594-labeled proteins in the lysate are now ready for

downstream analysis, such as gel electrophoresis or western blotting.

Visualizing Workflows
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The following diagrams illustrate the logical flow of the click chemistry labeling process and a

general experimental workflow for cellular imaging.

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) Workflow

Reactants Catalyst System

Reaction

Product

Alkyne-modified Biomolecule

Click Reaction (CuAAC)

AF 594 Azide Copper(II) Sulfate Sodium Ascorbate (Reducing Agent) THPTA (Ligand)

AF 594-Labeled Biomolecule

Click to download full resolution via product page

Caption: Workflow of the CuAAC reaction for labeling biomolecules.
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General Cellular Imaging Workflow with AF 594 Azide

Cell Labeling

Microscopy

Data Analysis

Metabolic incorporation of alkyne analog (e.g., EdU for DNA)

Cell Fixation & Permeabilization

Click Reaction with AF 594 Azide

Washing Steps

Image Acquisition (Fluorescence Microscope)

Image Analysis & Quantification

Click to download full resolution via product page

Caption: Workflow for labeling and imaging cells using AF 594 azide.

Applications in Cellular Imaging
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A prominent application of AF 594 azide is in the detection of newly synthesized DNA in

proliferating cells.[15] In this method, an alkyne-containing nucleoside analog, such as 5-

ethynyl-2´-deoxyuridine (EdU), is incorporated into DNA during replication. Subsequent labeling

with AF 594 azide via click chemistry allows for the sensitive and specific visualization of cells

that have undergone DNA synthesis.[15][16] This technique offers a powerful alternative to

traditional methods like BrdU incorporation for studying cell proliferation and dynamics. While

its application in specific signaling pathway studies is not extensively detailed in the reviewed

literature, its utility in labeling various biomolecules suggests its potential for broader

applications in tracking signaling components.

In conclusion, AF 594 azide stands out as a highly photostable and bright fluorescent probe.

Its utility in click chemistry provides a versatile and robust method for labeling a wide array of

biomolecules, making it an invaluable tool for researchers in cell biology, drug discovery, and

various other scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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